5-methyl-N-(1-phenylethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-methyl-N-(1-phenylethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C14H15N5/c1-10-8-13(19-14(17-10)15-9-16-19)18-11(2)12-6-4-3-5-7-12/h3-9,11,18H,1-2H3
• InChI Key: YBYJYPOJLQVSPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)NC(C)C3=CC=CC=C3
• Molecular Formula: C14H15N5
• Molecular Weight: 253.30 g/mol

Description

5-methyl-N-(1-phenylethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is also known as MPTP and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of MPTP is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclin-dependent kinases, which play a crucial role in cell division and proliferation. MPTP has also been found to bind to the dopamine transporter, leading to the depletion of dopamine in the brain.
Biochemical and Physiological Effects:
MPTP has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and reduce inflammation in the body. This compound has also been found to cause neurotoxicity in the brain, leading to Parkinson's disease-like symptoms in animal models.

Advantages and Limitations for Lab Experiments

MPTP has several advantages for use in lab experiments. It is relatively easy to synthesize and has been extensively studied for its biochemical and physiological effects. However, this compound is highly toxic and can pose a significant risk to researchers working with it. It also has limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on MPTP. One potential area of focus is the development of new drugs based on the structure of this compound. Researchers are also interested in exploring the potential applications of MPTP in the treatment of various diseases, including cancer, viral infections, and Parkinson's disease. Additionally, there is a need for further research into the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of MPTP involves the reaction of 5-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidine-7-amine with 1-phenylethylamine in the presence of a suitable catalyst. The reaction proceeds through a series of steps, including N-alkylation, cyclization, and N-methylation, to yield the final product.

Scientific Research Applications

MPTP has been extensively studied for its potential applications in drug discovery. It has been found to exhibit significant activity against a range of biological targets, including kinases, receptors, and enzymes. This compound has been shown to possess anticancer, antiviral, and anti-inflammatory properties, making it a promising candidate for the development of new drugs.